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molecular formula C11H11NO4 B8402094 3-Nitro-5,6,7,8-tetrahydro-1-naphthoic acid

3-Nitro-5,6,7,8-tetrahydro-1-naphthoic acid

Cat. No. B8402094
M. Wt: 221.21 g/mol
InChI Key: BVDQINHNWYGVRM-UHFFFAOYSA-N
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Patent
US04011326

Procedure details

Fuming red nitric acid (150 ml.) was cooled to 2° C. and 27.3 g. of 5,6,7,8-tetrahydronaphthalene-1-carboxylic acid was added portionwise over 0.5 hour with stirring maintaining the temperature at 2°-6° C. After another 45 minutes at about 5° C. the mixture was poured into 1500 ml. of crushed ice. The precipitate was collected and washed well with 5 × 500 ml. portions of water. The dried precipitate was heated with about 200 ml. of benzene. The insoluble material was collected and recrystallized from ethyl acetate to give 3-nitro-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid, m.p. 209°-212° C.
Name
5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
nitric acid
Quantity
150 mL
Type
reactant
Reaction Step Two
Name
3-nitro-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

Identifiers

REACTION_CXSMILES
[C:1]1([C:11]([OH:13])=[O:12])[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[CH:4]=[CH:3][CH:2]=1.[N+:14]([O-])([OH:16])=[O:15]>>[N+:14]([C:3]1[CH:2]=[C:1]([C:11]([OH:13])=[O:12])[C:10]2[CH2:9][CH2:8][CH2:7][CH2:6][C:5]=2[CH:4]=1)([O-:16])=[O:15]

Inputs

Step One
Name
5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=2CCCCC12)C(=O)O
Step Two
Name
nitric acid
Quantity
150 mL
Type
reactant
Smiles
[N+](=O)(O)[O-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
2 °C
Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature at 2°-6° C
ADDITION
Type
ADDITION
Details
After another 45 minutes at about 5° C. the mixture was poured into 1500 ml
Duration
45 min
CUSTOM
Type
CUSTOM
Details
The precipitate was collected
WASH
Type
WASH
Details
washed well with 5 × 500 ml
TEMPERATURE
Type
TEMPERATURE
Details
The dried precipitate was heated with about 200 ml
CUSTOM
Type
CUSTOM
Details
The insoluble material was collected
CUSTOM
Type
CUSTOM
Details
recrystallized from ethyl acetate

Outcomes

Product
Name
3-nitro-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
Type
product
Smiles
[N+](=O)([O-])C=1C=C(C=2CCCCC2C1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.